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Compound of Interest

Compound Name: Morpholine, hydrobromide
CAS No.: 6377-82-8
Cat. No.: B1662019
Get Quote
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Executive Summary

Morpholinium bromide (CAS 6377-82-8; MW 168.03 g/mol ) is the hydrobromide salt of
morpholine, a heterocyclic amine widely utilized as a pharmacophore in medicinal chemistry.[1]
While often encountered as a stoichiometric byproduct in the N-alkylation of morpholine during
drug synthesis, it has gained independent significance as a precursor for ionic liquids, a
structural cation in low-dimensional perovskite materials, and a model system for studying
hydrogen-bond networks in crystal engineering.

This technical guide provides a rigorous analysis of the physicochemical properties, synthesis
protocols, and structural characterization of morpholinium bromide, tailored for applications in
pharmaceutical process development and materials science.

Chemical Identity & Structural Analysis[3][4][5][6]
Morpholinium bromide consists of a protonated morpholinium cation (

) and a bromide anion (
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). The structure is defined by the chair conformation of the morpholine ring, with the nitrogen
atom serving as the site of protonation.

Key Chemical Metrics

Property Specification

IUPAC Name Morpholin-4-ium bromide
Common Name Morpholine hydrobromide
CAS Registry Number 6377-82-8

Molecular Formula

Molecular Weight 168.03 g/mol

Appearance White to off-white crystalline solid

Highly soluble in water, methanol; sparingly

Solubility ]

soluble in acetone, ether
Melting Point ~190-195 °C (Decomposes)
SMILES C1COCC[NH2+]1.[Br-]

Crystal Structure & Hydrogen Bonding

X-ray diffraction studies reveal that morpholinium bromide crystallizes in the monoclinic space
group (

). The lattice is stabilized by a robust network of
hydrogen bonds.

e Conformation: The morpholinium ring adopts a classic chair conformation to minimize 1,3-
diaxial interactions.

e Packing: The bromide ions bridge morpholinium cations, forming infinite chains or sheets
depending on the specific hydration state or solvent inclusion. This H-bonding capability
makes it an excellent template for engineering supramolecular assemblies.

Structural Visualization
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The following diagram illustrates the ionic association and the core pharmacophore structure.
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Figure 1: lonic association in Morpholinium Bromide showing the protonated nitrogen donor
and bromide acceptor.

Synthesis & Purification Protocols

In drug development, morpholinium bromide is frequently generated in situ or synthesized as a
standard. The following protocol ensures high purity suitable for analytical referencing or
crystallographic studies.

Synthesis Protocol: Neutralization Method

Objective: Synthesize high-purity morpholinium bromide from morpholine and hydrobromic
acid.

Reagents:

Morpholine (Reagent Grade, >99%)

Hydrobromic Acid (48% aq.[2] solution)

Ethanol (Absolute)

Diethyl Ether (ACS Grade)

Step-by-Step Methodology:
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Preparation: Charge a 250 mL round-bottom flask with 100 mL of Ethanol. Cool to 0-5 °C
using an ice bath.

Acid Addition: Slowly add 0.1 mol of Hydrobromic acid (48%) to the ethanol with magnetic
stirring. Caution: Exothermic.

Amine Addition: Add 0.1 mol of Morpholine dropwise over 20 minutes. Maintain temperature
<10 °C to prevent discoloration.

Reaction: Allow the solution to warm to room temperature (RT) and stir for 1 hour. The salt
may begin to precipitate.

Concentration: Remove solvent under reduced pressure (Rotavap) at 50 °C until a viscous
oil or white solid residue remains.

Crystallization: Dissolve the residue in a minimum amount of hot ethanol (~60 °C). Add
Diethyl Ether dropwise until turbidity is observed. Cool to 4 °C overnight.

Isolation: Filter the white crystals, wash with cold ether, and dry under vacuum at 40 °C for 6
hours.

Process Workflow Diagram

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Reagent Prep
(Cool Ethanol to 0°C)

Add HBr (48%)
Exothermic Control

Add Morpholine
Dropwise (<10°C)

Stir at RT (1 hr)
Equilibration

Rotary Evaporation
Yields Crude Solid

Recrystallization
(EtOH / Et20)

Filtration & Drying
Vacuum, 40°C

Pure Morpholinium Bromide

Click to download full resolution via product page

Figure 2: Step-by-step synthesis workflow for Morpholinium Bromide.
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Pharmaceutical & Research Applications[2][3][8][9]
Synthetic Intermediate & Byproduct Management

In medicinal chemistry, morpholine is often used as a nucleophile to introduce the morpholine
ring (a solubility-enhancing pharmacophore) into a drug scaffold.

e The Scenario: When reacting morpholine (2 equivalents) with an alkyl bromide (

), one equivalent acts as the nucleophile, and the second acts as a base to scavenge the
HBr produced.

e The Result: This generates Morpholinium Bromide as an insoluble precipitate in non-polar
solvents (e.g., Toluene, DCM).

 Utility: Understanding the solubility profile of morpholinium bromide is critical for workup
strategies. It can be removed via simple filtration (if the product is soluble) or aqueous
extraction (since the salt is water-soluble).

lonic Liquids & Phase Transfer Catalysts

Quaternary derivatives, such as N-ethyl-N-methylmorpholinium bromide, are employed as lonic
Liquids (ILs).[1]

o Green Chemistry: These ILs serve as recyclable solvents for nucleophilic substitutions.

o Electrochemistry: Used as electrolytes due to their high thermal stability and conductivity.

Perovskite Solar Cells (PSC)

Recent material science research highlights morpholinium bromide as a bulky organic cation in
2D layered perovskites.

» Function: It acts as a spacer cation, improving the moisture stability of the perovskite crystal
lattice compared to smaller cations like methylammonium.

Mechanistic Pathway: Byproduct Formation
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Figure 3: Formation of Morpholinium Bromide as a stoichiometric byproduct during drug
synthesis.[1]

Analytical Characterization

To validate the identity of Morpholinium Bromide, the following analytical signatures are
diagnostic.

Proton NMR ( -NMR)

e Solvent:

or DMSO-

e Signals:

o ~3.1 ppm (m, 4H,

): Shifted downfield compared to free morpholine due to the positive charge.
o ~3.8 ppm (m, 4H,

): Characteristic ether linkage protons.
o ~8.5-9.0 ppm (br s, 2H,

): Broad singlet visible in DMSO-
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; exchanges/disappears in

Infrared Spectroscopy (FT-IR)
e Broad Band (3000-2800 cm~1): Strong

stretching vibrations characteristic of ammonium salts.
e 1100 cm~1:

stretching of the ether ring.
Mass Spectrometry (ESI-MS)
» Positive Mode: Peak at m/z 88.07

. This corresponds to the protonated morpholinium cation (

).

e Negative Mode: Peak at m/z 79/81 corresponding to the Bromide isotopes (

and

).

References

e Zhang, S., et al. (2019). "The Role of Bulk and Interface Recombination in High-Efficiency
Low-Dimensional Perovskite Solar Cells."[3] Advanced Materials, 31(30).[4][3] [Link]

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 8083, Morpholine. (Precursor data). [Link]

e Mao, L., etal. (2017). "White-Light Emission and Structural Distortion in New Corrugated
Two-Dimensional Lead Bromide Perovskites."[1][4][3] Journal of the American Chemical
Society, 139(14), 5210-5215.[4][3] [Link]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/912069
https://www.sigmaaldrich.com/JP/ja/product/aldrich/912069
https://www.sigmaaldrich.com/HK/zh/product/aldrich/912069
https://onlinelibrary.wiley.com/doi/abs/10.1002/adma.201901090
https://pubchem.ncbi.nlm.nih.gov/compound/Morpholine
https://cymitquimica.com/cas/65756-41-4/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/912069
https://www.sigmaaldrich.com/HK/zh/product/aldrich/912069
https://www.sigmaaldrich.com/JP/ja/product/aldrich/912069
https://www.sigmaaldrich.com/HK/zh/product/aldrich/912069
https://pubs.acs.org/doi/10.1021/jacs.7b01312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1662019?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/65756-41-4/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3201370/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/912069
https://www.sigmaaldrich.com/JP/ja/product/aldrich/912069
https://www.benchchem.com/product/b1662019/docs#morpholinium-bromide-structural-dynamics-synthesis-and-pharmaceutical-utility
https://www.benchchem.com/product/b1662019/docs#morpholinium-bromide-structural-dynamics-synthesis-and-pharmaceutical-utility
https://www.benchchem.com/product/b1662019/docs#morpholinium-bromide-structural-dynamics-synthesis-and-pharmaceutical-utility
https://www.benchchem.com/product/b1662019/docs#morpholinium-bromide-structural-dynamics-synthesis-and-pharmaceutical-utility
https://www.benchchem.com/product/b1662019?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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